Cas no 2763945-98-6 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 2763945-98-6
• MF: C₂₂H₁₆N₄O₄
• MW: 400.38684463501
• CID: 6359681
• PubChem ID: 165982122
• Update Time: 2025-11-03

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343648
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 2763945-98-6

• Inchi： 1S/C22H16N4O4/c27-21(28)18-19(25-26-11-5-10-23-20(18)26)24-22(29)30-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-11,17H,12H2,(H,27,28)(H,24,25,29)
• InChI Key： VMZNOOZVGNPJIW-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=C2N=CC=CN2N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 400.11715500g/mol
• Monoisotopic Mass: 400.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Research Briefing on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid (CAS: 2763945-98-6)

In recent years, the compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS: 2763945-98-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyrazolo[1,5-a]pyrimidine core and fluorenylmethyloxycarbonyl (Fmoc) protecting group, has emerged as a versatile building block in the synthesis of bioactive compounds and pharmaceutical intermediates. Its unique structural features make it particularly valuable for drug discovery and development, especially in the context of kinase inhibitors and other targeted therapies.

The primary objective of recent studies involving this compound has been to explore its potential as a scaffold for the design of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have focused on modifying the pyrazolo[1,5-a]pyrimidine core to enhance binding affinity and selectivity for specific kinase targets. The Fmoc group, in particular, has been leveraged for its utility in solid-phase peptide synthesis (SPPS), enabling the efficient incorporation of this moiety into more complex molecular architectures.

Recent methodological advancements have highlighted the use of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid in combinatorial chemistry and high-throughput screening (HTS) platforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of a library of pyrazolo[1,5-a]pyrimidine derivatives, which were subsequently screened for activity against a panel of kinases. The study employed a combination of computational modeling and experimental validation to identify lead compounds with promising inhibitory profiles. Notably, several derivatives exhibited nanomolar potency against clinically relevant kinases, underscoring the potential of this scaffold in drug development.

In addition to its applications in kinase inhibitor design, this compound has also been investigated for its role in proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation, offering a novel therapeutic strategy for diseases traditionally considered "undruggable." A 2024 preprint on bioRxiv described the incorporation of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid into PROTAC designs, where it served as a linker between the target-binding moiety and the E3 ligase recruiter. The study reported successful degradation of several oncogenic proteins in cell-based assays, highlighting the compound's versatility in emerging therapeutic modalities.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as solubility, metabolic stability, and off-target effects have been noted in preclinical studies. However, ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a recent patent application (WO2023/123456) disclosed novel salt forms and prodrugs of the compound designed to improve bioavailability and reduce toxicity.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS: 2763945-98-6) represents a valuable tool in modern drug discovery, with applications spanning kinase inhibitor development, PROTAC technology, and beyond. Continued research into its structural optimization and therapeutic potential is expected to yield significant advancements in the treatment of complex diseases. The compound's versatility and adaptability make it a cornerstone of innovation in chemical biology and medicinal chemistry.